2,2,2-Trifluoro-1-(pyrimidin-5-yl)ethanone
Overview
Description
2,2,2-Trifluoro-1-(pyrimidin-5-yl)ethanone (TFPE) is a small organic molecule with a wide range of applications in the scientific community. It is a versatile compound that has been used in various fields such as medicinal chemistry, biochemistry, and chemical synthesis. TFPE is known for its unique properties, such as its high solubility in aqueous solutions and its low volatility. This makes it an ideal compound for use in a variety of lab experiments.
Scientific Research Applications
Solvolysis Studies
2,2,2-Trifluoro-1-(pyrimidin-5-yl)ethanone: has been used in solvolysis studies to understand the effects of substituents on reaction rates. The compound’s solvolysis rates have been measured in various conditions, providing insights into the steric and electronic influences of the trifluoromethyl group and the pyrimidinyl moiety .
Agrochemical Applications
The trifluoromethylpyridine (TFMP) moiety, a key structural component of 2,2,2-Trifluoro-1-(pyrimidin-5-yl)ethanone , is significant in the development of agrochemicals. TFMP derivatives are used to protect crops from pests, with over 20 new TFMP-containing agrochemicals having acquired ISO common names .
Pharmaceutical Industry
In pharmaceutical research, the TFMP group is incorporated into active ingredients due to its unique physicochemical properties. Several pharmaceutical and veterinary products containing the TFMP moiety have been approved for the market, and many candidates are undergoing clinical trials .
properties
IUPAC Name |
2,2,2-trifluoro-1-pyrimidin-5-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F3N2O/c7-6(8,9)5(12)4-1-10-3-11-2-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBMJOOWQTUARLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=N1)C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-Trifluoro-1-(pyrimidin-5-yl)ethanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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